Cas no 1806916-32-4 (5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806916-32-4
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4867277
• Update Time: 2025-08-04

5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-5-2-13-6(3-14)4(1-10)7(5)8(11)12/h2-3,8H,1H2
• InChI Key： APCBLWYBGNPJPK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)C(CCl)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde

5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde

5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde is a highly specialized organic compound with the CAS number 1806916-32-4. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 5, a chloromethyl group at position 3, a difluoromethyl group at position 4, and a carboxaldehyde group at position 2. These substituents confer the molecule with distinct electronic and steric properties, making it an interesting subject for both fundamental and applied research.

The synthesis of 5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of pyridine derivatives with multiple substituents. These improvements are particularly relevant for scaling up production in industrial settings.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Pyridine derivatives are known to exhibit diverse biological activities, ranging from antimicrobial to anticancer properties. In recent studies, 5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde has been investigated for its ability to inhibit certain enzymes associated with neurodegenerative diseases. The bromine and chloromethyl groups are believed to play a critical role in modulating the compound's bioactivity by influencing its binding affinity to target proteins.

In addition to its pharmaceutical applications, this compound has shown potential in the field of agrochemicals. Its ability to act as a herbicide or insecticide has been explored in recent research studies. The difluoromethyl group is particularly significant in this context, as it contributes to the compound's stability under environmental conditions while maintaining its pesticidal activity. Furthermore, the carboxaldehyde group enhances the molecule's reactivity, making it suitable for further functionalization in agricultural formulations.

The environmental impact of 5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde has also been a subject of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. Results indicate that while the compound exhibits moderate persistence in aquatic environments, its toxicity levels are within acceptable limits for controlled agricultural use. These findings underscore the importance of responsible handling and disposal practices when working with such compounds.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as polymers and coordination complexes. The presence of multiple functional groups allows for versatile chemical modifications, enabling the creation of materials with tailored properties. For example, researchers have reported the use of this compound in synthesizing stimuli-responsive polymers that exhibit pH-sensitive behavior. Such materials hold promise for applications in drug delivery systems and smart packaging technologies.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde. Quantum mechanical calculations have revealed that the substituents on the pyridine ring significantly influence the molecule's frontier molecular orbitals, thereby affecting its reactivity towards various chemical transformations. These computational studies complement experimental findings and provide valuable guidance for designing more efficient synthetic routes and optimizing biological assays.

In conclusion, 5-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde is a versatile organic compound with multifaceted applications across diverse scientific domains. Its unique structural features make it an invaluable tool for advancing research in pharmaceuticals, agrochemicals, materials science, and environmental chemistry. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.